2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione

• IUPAC Name: 2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione
• InChI: InChI=1S/C20H11N3O2/c24-18-12-3-1-2-4-13(12)19(25)16-14(18)5-6-15-17(16)23-20(22-15)11-7-9-21-10-8-11/h1-10H,(H,22,23)
• InChI Key: YZNTXTFZKAVVRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C4=C(C=C3)NC(=N4)C5=CC=NC=C5
• Molecular Formula: C20H11N3O2
• Molecular Weight: 325.3 g/mol

Description

2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a unique structure combining a pyridine ring and a naphthobenzimidazole moiety, making it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione typically involves multi-step organic reactions One common method includes the cyclization of appropriate precursors under controlled conditionsThe reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halogens, amines, and other nucleophilic species.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinone derivatives, while reduction could produce hydroquinone derivatives. Substitution reactions could introduce various functional groups, leading to a wide range of derivatives with different properties .

Scientific Research Applications

2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological macromolecules.

Industry: It can be used in the development of new materials with specific properties, such as dyes, pigments, or catalysts.

Mechanism of Action

The mechanism of action of 2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets, altering their activity, and thereby influencing various biochemical pathways. The exact mechanism would depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other heterocyclic molecules with comparable structures, such as:

Indole derivatives: Known for their wide range of biological activities.

Imidazole derivatives: Noted for their therapeutic potential in various diseases.

Pyridine derivatives: Commonly used in pharmaceuticals and agrochemicals.

Uniqueness

What sets 2-pyridin-4-yl-3H-naphtho[3,2-e]benzimidazole-6,11-dione apart is its unique combination of a pyridine ring and a naphthobenzimidazole moiety. This structure provides distinct chemical and biological properties, making it a valuable compound for research and development in multiple fields .